Cas no 1491031-14-1 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine
• CAS No: 1491031-14-1
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6003207
• PubChem ID: 82408078
• Update Time: 2025-07-16

2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine
• EN300-1734734
• 1491031-14-1
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propan-2-amine

• Inchi： 1S/C10H15NS/c1-10(2,11)9-6-7-4-3-5-8(7)12-9/h6H,3-5,11H2,1-2H3
• InChI Key： JRVBSUJJYYAILP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(C)(C)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine

Introduction to 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine (CAS No. 1491031-14-1)

2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1491031-14-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic amines, characterized by its fused cyclopentadiene and thiophene rings, which contribute to its unique electronic and steric properties. The presence of an amine functional group at the propyl chain further enhances its potential as a building block for more intricate molecular architectures.

The structure of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine exhibits a high degree of aromaticity due to the conjugated system formed by the thiophene rings. This conjugation not only imparts stability to the molecule but also makes it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Recent studies have highlighted the role of such fused heterocyclic systems in enhancing charge transport properties, which are critical for the performance of next-generation electronic devices.

In the realm of pharmaceutical research, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine has been explored as a potential scaffold for drug discovery. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for developing novel therapeutic agents. For instance, its structural motif has been investigated for its interactions with enzymes and receptors involved in metabolic disorders and inflammatory diseases. Preliminary computational studies suggest that modifications to the amine group could enhance binding affinity and selectivity, paving the way for tailored drug design.

One of the most compelling aspects of CAS No. 1491031-14-1 is its versatility in chemical synthesis. The cyclopentabthiophene core provides a robust framework that can be functionalized in various ways to produce derivatives with tailored properties. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional substituents at specific positions on the ring system. These modifications have led to compounds with improved solubility, bioavailability, and pharmacological activity. Such synthetic flexibility underscores the compound's significance as a tool in medicinal chemistry.

The applications of 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amine extend beyond pharmaceuticals into materials science. Its electron-rich structure makes it an excellent candidate for use in dye-sensitized solar cells (DSSCs) and photovoltaic devices. By optimizing the molecular architecture, scientists aim to enhance light absorption and charge separation efficiency, which are crucial for improving solar cell performance. Additionally, the compound's stability under various environmental conditions suggests potential use in coatings and adhesives that require high thermal and chemical resistance.

Recent advancements in spectroscopic techniques have allowed for a deeper understanding of the electronic properties of CAS No. 1491031-14-1. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into its molecular geometry and electronic distribution. These studies have revealed that the compound exhibits significant π-conjugation across the fused rings, which influences its reactivity and interaction with other molecules. Such detailed structural information is invaluable for designing derivatives with specific functionalities.

The synthesis pathways for 1491031 have been refined over recent years to achieve higher yields and purities. Multi-step synthetic routes often involve starting from commercially available precursors such as thiophene derivatives and cyclopentanones. Transition metal catalysis plays a pivotal role in these syntheses, particularly in constructing the cyclopentabthiophene core through cyclization reactions. The development of greener synthetic methods has also been a focus area, with researchers exploring solvent-free conditions and biocatalytic approaches to minimize environmental impact.

In conclusion, 2-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-2-amines (CAS No. 1491031-14-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new synthetic strategies and functionalization methods, this molecule is poised to play an increasingly important role in advancing both scientific understanding and technological applications.